N-(2-Fluorophenyl) cinnamamide

• IUPAC Name: N-(2-fluorophenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C15H12FNO/c16-13-8-4-5-9-14(13)17-15(18)11-10-12-6-2-1-3-7-12/h1-11H,(H,17,18)
• InChI Key: GFAVMCPSQILRPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H12FNO
• Molecular Weight: 241.26 g/mol

Description

N-(2-Fluorophenyl) cinnamamide is a useful research compound. Its molecular formula is C15H12FNO and its molecular weight is 241.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Muscle Relaxant, Antiinflammatory, and Analgesic Activities : A study described the synthesis of a compound derived from cinnamamide, which exhibited potent muscle relaxant, antiinflammatory, and analgesic activities. This compound was advanced to phase I clinical trials (Musso et al., 2003).

• Anticonvulsant Activity : N-(2-hydroxyethyl) cinnamamide derivatives have been synthesized and shown to possess significant anticonvulsant activity. They demonstrated effectiveness in the maximal electroshock (MES) test, with lower toxicity compared to standard antiepileptic drugs (Guan et al., 2009).

• Antidepressant Properties : Cinnamamide derivatives, particularly those with a trifluoromethyl group, exhibited notable antidepressant activity. The compounds reduced immobility duration in animal models, indicating their potential as antidepressant agents (Han et al., 2014).

• Structure-Activity Relationship for Anticonvulsant Properties : Crystallographic studies of N-substituted cinnamamide derivatives highlighted their potential anticonvulsant properties. The study suggested that the N-atom substituent plays a significant role in these effects (Żesławska et al., 2017).

• Synthesis and Characterization of Derivatives : Research on N-(3-nitrophenyl)cinnamamide focused on its synthesis and structural analysis, which is crucial for understanding its potential applications (Lee et al., 2019).

• Biological Properties and Applications : A study discussed the broad range of biological properties of cinnamamides, including their applications in medicine and agriculture. These properties include activities as central nervous system depressants, anticonvulsants, muscle relaxants, and anti-infectives (Borul & Agarkar, 2020).

• Anti-Inflammatory Activity in Sepsis and Acute Lung Injury : Cinnamamide derivatives have been identified as inhibitors of Myeloid Differentiation 2, with anti-inflammatory effects useful in treating sepsis and acute lung injury (Chen et al., 2016).

• Antifungal and Insecticidal Activities : Novel cinnamamide derivatives have shown promising antifungal and insecticidal activities, indicating their potential use in agricultural applications (Xiao et al., 2011).

Synthesis routes and methods I

Procedure details

To a solution of 2-fluoroaniline (25.0 g, 225 mmol) and potassium carbonate (47 g, 337 mmol) in water (112 mL) and acetone (45 mL) at 0° C. was added cinnamoyl chloride (37 g, 225 mmol, 1 eq) in acetone (45 mL) over 2 h. The reaction was stirred for 1 h (0° C., then quenched into 200 mL of ice-water. The white crystalline solid was filtered and washed with water. The solid was air dried for 2 h, then washed with 400 mL of hexanes. The solid was dried under vacuum overnight to afford product. 1H NMR (400 MHz, CDCl3) δ ppm 8.49 (br t, J=7.8 Hz, 1H), 7.80 (d, J=15.3 Hz, 1H), 7.57 (m, 3H), 7.41 (m, 3H), 7.17 (m, 3H), 6.61 (d, J=15.6 Hz, 1H). Mass Spectrum (ESI) m/e=242.1 (M+1).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Cinnamoyl chloride (89.2 g, 535 mmol) was dissolved in THF (170 mL) and added dropwise to a 0° C. solution of 2-fluoroaniline (54.1 g, 486 mmol) and pyridine (39.35 mL, 486.5 mmol) dissolved in THF (170 mL). The mixture was allowed to warm to ambient temperature after the addition and stirred for 15 hours. A solution of 2M HCl was added (1250 mL) and the mixture was stirred at ambient temperature for 8 hours, during which the initial oil solidified to a light pink solid. This material was collected by filtration, washed with several portions of water, and air-dried to provide the desired product (119.5 g).